Cas no 922092-22-6 (3-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide)

• Product Name: 3-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide
• CAS No: 922092-22-6
• MF: C₂₄H₃₀FN₃O
• MW: 395.512909412384
• CID: 6223656
• PubChem ID: 44025218
• Update Time: 2025-10-28

3-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide
• 922092-22-6
• F2292-0817
• AKOS024636956
• 3-fluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide
• 3-fluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]benzamide
• 3-fluoro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]benzamide

• Inchi： 1S/C24H30FN3O/c1-27-12-6-8-18-15-19(10-11-22(18)27)23(28-13-3-2-4-14-28)17-26-24(29)20-7-5-9-21(25)16-20/h5,7,9-11,15-16,23H,2-4,6,8,12-14,17H2,1H3,(H,26,29)
• InChI Key： LLHZZQJHNYTHNM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NCC(C1=CC=C2C(CCCN2C)=C1)N1CCCCC1)=O

Computed Properties

• Exact Mass: 395.23729075g/mol
• Monoisotopic Mass: 395.23729075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide

Comprehensive Overview of 3-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide (CAS No. 922092-22-6)

3-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide, with the CAS number 922092-22-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a fluorinated benzamide moiety with a tetrahydroquinoline core and a piperidine substituent. Such intricate architecture makes it a subject of interest for drug discovery, particularly in targeting G protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders.

Recent trends in scientific literature highlight the growing demand for small-molecule modulators of neurological pathways. Researchers are actively investigating compounds like 3-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide due to their potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The presence of a fluoro substituent enhances metabolic stability, while the piperidine and tetrahydroquinoline groups contribute to improved blood-brain barrier permeability—a critical factor for CNS-targeted therapeutics.

From a synthetic chemistry perspective, the preparation of CAS 922092-22-6 involves multi-step organic transformations, including amide coupling, reductive amination, and heterocyclic ring formation. These methods are frequently discussed in forums and academic platforms, where chemists seek optimized protocols for high-yield synthesis and chiral resolution. The compound's molecular weight (approximately 395.5 g/mol) and logP value (indicating moderate lipophilicity) further underscore its drug-like properties.

In the context of medicinal chemistry, 3-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide is often compared to other GPCR ligands due to its structural resemblance to known dopamine and serotonin receptor modulators. Computational modeling studies suggest its potential affinity for 5-HT receptors, sparking debates about its applicability in mood disorder therapeutics. These discussions align with current public interest in mental health treatments and non-addictive psychotropics.

The compound's physicochemical properties have also been a focal point for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions. Its solubility profile in DMSO and aqueous buffers makes it suitable for in vitro assays, while its stability under physiological conditions remains an area of active investigation. Such data is crucial for researchers exploring structure-activity relationships (SAR) in related chemical series.

Beyond biomedical applications, CAS 922092-22-6 has emerged as a reference standard in analytical chemistry. Laboratories employ high-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques to quantify this compound in complex matrices. Method development for its detection and quantification is a recurring topic in analytical forums, reflecting the need for reliable quality control protocols in pharmaceutical manufacturing.

As the scientific community continues to explore 3-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide, its role in precision medicine and personalized therapeutics gains traction. The integration of AI-driven drug design tools has accelerated the identification of its potential biological targets, resonating with industry trends toward computational pharmacology. This intersection of chemistry, biology, and technology positions the compound as a compelling case study in modern drug development pipelines.